Cas no 2168434-70-4 (4-(2-fluorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 4-(2-fluorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2168434-70-4
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 6172582
• PubChem ID: 164663855
• Update Time: 2025-08-03

4-(2-fluorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid
• EN300-1572782
• 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• 2168434-70-4

• Inchi： 1S/C12H11FO3/c13-8-4-2-1-3-7(8)12-5-9(16-6-12)10(12)11(14)15/h1-4,9-10H,5-6H2,(H,14,15)
• InChI Key： FPKQRQAVFVQFQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C12COC(C1)C2C(=O)O

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-fluorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid

Introduction to 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2168434-70-4)

4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid, identified by the CAS number 2168434-70-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique bicyclic framework, combined with a fluorinated aromatic substituent and a carboxylic acid functional group, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a fused oxabicyclo[2.1.1]hexane core, which is an intriguing scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of a fluorophenyl group at the 4-position introduces a fluorine atom into the aromatic ring, which is well-documented for its ability to modulate metabolic stability, lipophilicity, and receptor interactions. This modification can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound.

The carboxylic acid moiety at the 5-position provides a versatile handle for further chemical modifications, enabling the synthesis of various derivatives such as esters, amides, or salts. These modifications are crucial for optimizing solubility, bioavailability, and target engagement. The bicyclic system itself is known to contribute to rigid conformations that can improve binding to biological targets, making this compound a valuable building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel scaffolds that can address unmet medical needs more effectively. The bicyclo[2.1.1]hexane motif has been explored extensively due to its ability to mimic natural product structures and its potential to interact with biological macromolecules in unique ways. The incorporation of fluorine into this scaffold further enhances its appeal, as fluorine atoms are frequently employed in drug molecules to improve metabolic stability and binding interactions.

Current research in the field of medicinal chemistry highlights the importance of fluorinated aromatic compounds in developing next-generation therapeutics. The fluorophenyl group in 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2168434-70-4) aligns with this trend, offering a potential platform for designing molecules with improved pharmacological profiles. Studies have shown that fluorinated aromatic rings can enhance receptor binding affinity by influencing electronic distributions and steric interactions.

The carboxylic acid functional group also opens up possibilities for conjugation with other bioactive molecules or polymers, which is particularly relevant in targeted drug delivery systems and biologics conjugation strategies. This flexibility makes 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid a versatile intermediate for synthesizing complex drug candidates.

Recent advances in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds more accurately. The rigid bicyclic core of 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2168434-70-4) suggests that it could interact with biological targets in a highly specific manner, which is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or asymmetric synthesis techniques, may be employed to access enantiomerically pure forms if stereochemical control is necessary for biological activity.

In conclusion, 4-(2-fluorophenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2168434-70-4) represents an exciting opportunity for pharmaceutical innovation due to its unique structural features and potential applications in drug discovery. Its combination of a fluorinated aromatic ring and a carboxylic acid group provides multiple points for chemical manipulation, making it a valuable scaffold for developing novel therapeutics.